2-Ethyl-6-hydroxy-N-methylbenzamide

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-ethyl-6-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C10H13NO2/c1-3-7-5-4-6-8(12)9(7)10(13)11-2/h4-6,12H,3H2,1-2H3,(H,11,13)
• InChI Key: FIJRHYOPZBKELR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)O)C(=O)NC

Description

2-Ethyl-6-hydroxy-N-methylbenzamide is a substituted benzamide featuring an ethyl group at the 2-position, a hydroxyl group at the 6-position, and an N-methylated amide moiety. Its molecular formula is C₁₀H₁₃NO₂, with a molar mass of 179.22 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-6-hydroxy-N-methylbenzamide can be achieved through several synthetic routes. One common method involves the condensation of 2-ethyl-6-hydroxybenzoic acid with N-methylamine. The reaction typically requires a dehydrating agent such as thionyl chloride or phosphorus trichloride to facilitate the formation of the amide bond. The reaction is carried out under reflux conditions, and the product is purified through recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of 2-Ethyl-6-hydroxy-N-methylbenzamide may involve the use of continuous flow reactors to enhance the efficiency and yield of the reaction. Catalysts such as Lewis acids or transition metal complexes can be employed to accelerate the reaction rate. Additionally, the use of ultrasonic irradiation or microwave-assisted synthesis can further improve the reaction conditions, making the process more eco-friendly and cost-effective .

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-6-hydroxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The ethyl group can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine in the presence of a catalyst like iron(III) bromide.

Major Products Formed

Oxidation: Formation of 2-ethyl-6-oxo-N-methylbenzamide.

Reduction: Formation of 2-ethyl-6-hydroxy-N-methylbenzylamine.

Substitution: Formation of 2-ethyl-6-hydroxy-N-methyl-4-bromobenzamide.

Scientific Research Applications

2-Ethyl-6-hydroxy-N-methylbenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and neurological disorders.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Ethyl-6-hydroxy-N-methylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxy group can form hydrogen bonds with amino acid residues in the active site of enzymes, leading to inhibition or modulation of enzyme activity. The amide group can interact with receptor proteins, altering their conformation and affecting signal transduction pathways. These interactions can result in various biological effects, depending on the specific target and context of the compound’s use .

Comparison with Similar Compounds

Structural and Functional Group Differences

The table below summarizes key structural differences and properties of 2-Ethyl-6-hydroxy-N-methylbenzamide and related benzamides:

Compound Name	Substituents (Position)	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups
2-Ethyl-6-hydroxy-N-methylbenzamide	Ethyl (2), Hydroxy (6), N-methyl	C₁₀H₁₃NO₂	179.22	Hydroxy, N-methylamide
2-Amino-6-chloro-N-methylbenzamide	Amino (2), Chloro (6), N-methyl	C₈H₉ClN₂O	200.63	Amino, chloro, N-methylamide
N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide	Hydroxy, dimethyl (1,1), methyl (3)	C₁₂H₁₇NO₂	207.27	N,O-bidentate directing group
2-chloro-N-(2-ethyl-6-methylphenyl)benzamide	Chloro (2), ethyl (2), methyl (6)	C₁₆H₁₆ClNO	273.76	Chloro, ethyl, methyl

Key Observations :

• Hydroxy vs.
• Steric Effects : The ethyl group at position 2 introduces greater steric hindrance than methyl or dimethyl substituents in other derivatives .

Physicochemical Properties

• Solubility : The hydroxyl group in the target compound likely improves aqueous solubility compared to chloro- or ethyl-substituted analogs (e.g., 2-chloro-N-(2-ethyl-6-methylphenyl)benzamide, which is more lipophilic) .